Cas no 1342127-94-9 (2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 1342127-94-9
• MF: C₉H₁₄IN₃O₂
• MW: 323.130834102631
• CID: 6360254
• PubChem ID: 64431352
• Update Time: 2025-06-11

2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid
• EN300-1123419
• 1342127-94-9
• AKOS013754681

• Inchi： 1S/C9H14IN3O2/c1-3-11-9(2,8(14)15)6-13-5-7(10)4-12-13/h4-5,11H,3,6H2,1-2H3,(H,14,15)
• InChI Key： OEVPOZLNOAGXBJ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(=O)O)(C)NCC

Computed Properties

• Exact Mass: 323.01307g/mol
• Monoisotopic Mass: 323.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid

Compound CAS No. 1342127-94-9: 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic Acid

Compound CAS No. 1342127-94-9, also known as 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique chemical structure, which includes an ethylamino group, a 4-iodo-pyrazole moiety, and a methyl-substituted propanoic acid backbone. These structural features contribute to its intriguing chemical properties and biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and iodination processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of CAS No. 1342127-94-9, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability in diverse chemical environments.

From a pharmacological perspective, CAS No. 1342127-94-9 has shown promising results in preclinical studies. Its ability to modulate specific cellular pathways makes it a potential candidate for treating various diseases, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its role as a selective inhibitor of certain kinases involved in tumor progression. Additionally, the compound's pyrazole ring is known to exhibit antioxidant properties, further enhancing its therapeutic potential.

The presence of an iodine atom in the pyrazole ring introduces unique electronic properties to the molecule, which can be exploited for imaging applications in the medical field. Researchers have explored the use of this compound as a contrast agent in positron emission tomography (PET) scans, leveraging its ability to emit detectable signals under specific conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 1342127-94-9. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. However, further research is required to fully understand its long-term effects on aquatic ecosystems.

Looking ahead, the development of CAS No. 1342127-94-9 into a commercial drug product is contingent upon successful clinical trials and regulatory approvals. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy and safety profile in human subjects.

In conclusion, CAS No. 1342127-94-9 stands as a testament to the advancements in modern organic chemistry and pharmacology. Its versatile chemical structure and diverse biological activities position it as a valuable asset in the quest for innovative therapeutic solutions.